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Compound of Interest

Compound Name: Ozenoxacin-d3

Cat. No.: B12372220 Get Quote

For researchers, scientists, and drug development professionals, adherence to stringent safety

protocols is paramount when handling chemical compounds. This guide provides essential

safety and logistical information for the handling of Ozenoxacin-d3, a deuterated analog of the

quinolone antibiotic Ozenoxacin. The following procedural guidance is designed to ensure the

safe handling, use, and disposal of this compound in a laboratory setting.

Hazard Identification and Classification
Ozenoxacin-d3 is a pharmaceutical-related compound with unknown potency.[1] While some

safety data sheets (SDS) do not classify it as a hazardous chemical under OSHA Hazard

Communication Standard 29 CFR 1910.1200, others provide specific hazard statements for the

non-deuterated form, Ozenoxacin.[1][2] To ensure maximum safety, it is prudent to handle

Ozenoxacin-d3 with the precautions outlined for its non-deuterated counterpart.

Hazard Classification GHS Category Source

Acute Toxicity, Oral Category 4 [2]

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2/2A

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)
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Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the most critical line of defense

against exposure. The following PPE is mandatory when handling Ozenoxacin-d3.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.

Hand Protection: Chemical-resistant gloves must be worn. Always inspect gloves prior to use

and change them immediately if they are torn, punctured, or contaminated. It is

recommended to wear two pairs of gloves, especially during compounding, administering,

and disposal. Wash hands thoroughly before putting on and after removing gloves.

Skin and Body Protection: Wear a protective disposable gown made of low-permeability

fabric with a solid front, long sleeves, and tight-fitting cuffs. Impervious clothing should be

used to prevent skin contact.

Respiratory Protection: If working with the compound in a way that may generate dust or

aerosols, or if exposure limits are exceeded, a full-face respirator should be used. Ensure

work is conducted in a well-ventilated area, preferably within a chemical fume hood.

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of

Ozenoxacin-d3 from receipt to disposal.
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First-Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: If breathing is difficult, move the individual to fresh air and keep them at rest in a

comfortable position for breathing. Seek medical attention if symptoms develop or persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. Consult a doctor if irritation occurs.

Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Spill and Leak Procedures
In case of a spill, follow these steps:

Evacuate unnecessary personnel from the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment, including respiratory protection.

Avoid generating dust during clean-up.

For dry spills, sweep or vacuum up the material and place it in a suitable, sealed container

for disposal.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place in

a sealed container.

Clean the spill surface thoroughly to remove any residual contamination.

Prevent the spilled material from entering drains, water courses, or the ground.
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Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed.

Disposal: Ozenoxacin-d3 and its contaminated packaging must be disposed of as

hazardous waste. Offer excess and expired materials to a licensed hazardous material

disposal company. Do not allow the product to reach the sewage system or ground water.

Ensure that all federal, state, and local regulations for disposal are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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